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Compound of Interest

Compound Name: 9-O-Feruloyllariciresinol

Cat. No.: B565530

9-O-Feruloyllariciresinol: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-O-Feruloyllariciresinol is a naturally occurring lignan derivative that has garnered interest
within the scientific community for its potential therapeutic properties. Lignans are a class of
polyphenolic compounds found in a variety of plants and are known for their diverse biological
activities. This technical guide provides a comprehensive overview of the chemical structure,
properties, and potential biological activities of 9-O-Feruloyllariciresinol, with a focus on its
relevance to researchers, scientists, and professionals in drug development. While direct
experimental data for some properties of this specific compound are limited, this guide
synthesizes available information and provides insights based on related compounds.

Chemical Structure and Properties

9-O-Feruloyllariciresinol is characterized by a core lariciresinol structure esterified with a
ferulic acid moiety at the 9-position.

Chemical Structure:

Physicochemical Properties
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A summary of the known and predicted physicochemical properties of 9-O-
Feruloyllariciresinol is presented in Table 1. These properties are essential for understanding
its behavior in biological systems and for the development of analytical methods and
formulations.

Property Value Source

~-INVALID-LINK--[1], --

Molecular Formula C30H3209

INVALID-LINK--[2][3]

_ --INVALID-LINK--[4], --

Molecular Weight 536.57 g/mol

INVALID-LINK--[2][3]

--INVALID-LINK--[1], --
CAS Number 60337-67-9

INVALID-LINK--[4]
Boiling Point (Predicted) 726.9 £ 60.0 °C --INVALID-LINK--[5]
Density (Predicted) 1.289 + 0.06 g/cm?3 --INVALID-LINK--[5]
Purity >98% --INVALID-LINK--[5]
Storage 2-8°C, dry, closed --INVALID-LINK--[6]

Spectroscopic Data

Detailed experimental 1H and 13C Nuclear Magnetic Resonance (NMR) spectral data for 9-O-
Feruloyllariciresinol are not readily available in the public domain. Researchers undertaking
the synthesis or isolation of this compound would need to perform full spectral analysis for
structural confirmation.

Experimental Protocols
Isolation from Phyllanthus niruri
9-O-Feruloyllariciresinol has been reported to be isolated from the plant Phyllanthus niruri[5].

While a specific, detailed protocol for the isolation of this particular compound is not widely
published, a general methodology based on the fractionation of Phyllanthus niruri extracts can
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be proposed. This serves as a foundational workflow for researchers aiming to isolate this and
other lignans.
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General Isolation Workflow for 9-O-Feruloyllariciresinol.

Methodology Details:

o Extraction: The dried and powdered whole plant material of Phyllanthus niruri is extracted
with a suitable solvent, such as 75% ethanol, to obtain a crude extract[7].

o Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of
increasing polarity, such as petroleum ether, chloroform, ethyl acetate, and n-butanol.
Lignans like 9-O-Feruloyllariciresinol are typically found in the ethyl acetate fraction[7].

o Chromatographic Separation: The ethyl acetate fraction is further purified using column
chromatography techniques. Silica gel or Sephadex are common stationary phases for the
separation of lignans.

 Final Purification: High-performance liquid chromatography (HPLC) is often employed for the
final purification of the compound to achieve high purity.

 Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including NMR (1H, 13C, COSY, HMBC, HSQC), mass spectrometry
(MS), and infrared (IR) spectroscopy.

Biological Activity and Potential Sighaling Pathways

While direct experimental evidence for the biological activities of 9-O-Feruloyllariciresinol is
emerging, its structural components, lariciresinol and ferulic acid, are well-studied. Based on
the known activities of these and related compounds, 9-O-Feruloyllariciresinol is anticipated
to possess significant anti-inflammatory, antioxidant, and potentially anti-cancer properties[6].
The likely mechanisms of action involve the modulation of key cellular signaling pathways.

Anti-Inflammatory Activity: NF-kB and MAPK Pathways

Inflammation is a critical process in many diseases, and its regulation is a key therapeutic
target. The NF-kB and MAPK signaling pathways are central to the inflammatory response.
Ferulic acid and other structurally similar polyphenols have been shown to inhibit these

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b565530?utm_src=pdf-body-img
https://www.benchchem.com/product/b565530?utm_src=pdf-body
https://www.rsc.org/suppdata/gc/c4/c4gc00522h/c4gc00522h1.pdf
https://www.benchchem.com/product/b565530?utm_src=pdf-body
https://www.rsc.org/suppdata/gc/c4/c4gc00522h/c4gc00522h1.pdf
https://www.benchchem.com/product/b565530?utm_src=pdf-body
https://www.benchchem.com/product/b565530?utm_src=pdf-body
https://www.researchgate.net/publication/308752821_Bioguided_Fraction_and_Isolation_of_the_Antitumor_Components_from_Phyllanthus_niruri_L
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

pathways. It is plausible that 9-O-Feruloyllariciresinol exerts anti-inflammatory effects through
similar mechanisms.

Extracellular Cytoplasm
Inflammatory Stimuli o
[ (e.q., LPS) ] 9-O-Feruloyllariciresinol

phosphorylates

I
activates releases
|

) 4
MAPK .
((p38, INK, ERK)

translocates

Pro-inflammatory
Gene Expression
(TNF-q, IL-6, COX-2)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b565530?utm_src=pdf-body
https://www.benchchem.com/product/b565530?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proposed Anti-Inflammatory Mechanism of 9-O-Feruloyllariciresinol.

Antioxidant Activity: Nrf2 Pathway

The antioxidant properties of phenolic compounds are well-documented. Ferulic acid is a
potent antioxidant that can scavenge free radicals. Additionally, many polyphenols can activate
the Nrf2 signaling pathway, which is a master regulator of the cellular antioxidant response.
Activation of Nrf2 leads to the expression of a suite of antioxidant and detoxification enzymes.
It is hypothesized that 9-O-Feruloyllariciresinol may also exert its antioxidant effects through
the activation of this protective pathway.

Proposed Antioxidant Mechanism via Nrf2 Activation.

Potential in Cancer Prevention

The modulation of signaling pathways involved in inflammation and oxidative stress is closely
linked to cancer prevention. Chronic inflammation and oxidative DNA damage are known
contributors to carcinogenesis. By potentially inhibiting NF-kB and MAPK pathways and
activating the Nrf2 pathway, 9-O-Feruloyllariciresinol may help to mitigate these cancer-
promoting processes. Further research is warranted to investigate its direct effects on cancer
cell proliferation, apoptosis, and angiogenesis.

Conclusion

9-O-Feruloyllariciresinol is a promising natural product with the potential for significant
biological activities. While further research is needed to fully elucidate its physicochemical
properties, establish detailed experimental protocols, and confirm its precise mechanisms of
action, the existing knowledge on related compounds provides a strong rationale for its
investigation as a potential therapeutic agent. This technical guide serves as a foundational
resource for researchers interested in exploring the scientific and medicinal potential of 9-O-
Feruloyllariciresinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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